Cas no 2385797-57-7 (2-(tert-butoxy)carbonyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid)

• Product Name: 2-(tert-butoxy)carbonyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid
• CAS No: 2385797-57-7
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5414275
• PubChem ID: 154867968
• Update Time: 2025-10-12

2-(tert-butoxy)carbonyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,8(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-5-methoxy-, 2-(1,1-dimethylethyl) ester
• 2-(tert-butoxy)carbonyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid

• Inchi： 1S/C16H21NO5/c1-16(2,3)22-15(20)17-8-7-10-12(9-17)11(14(18)19)5-6-13(10)21-4/h5-6H,7-9H2,1-4H3,(H,18,19)
• InChI Key： WABJHSKPXZMXQC-UHFFFAOYSA-N
• SMILES： C1C2=C(C(OC)=CC=C2C(O)=O)CCN1C(OC(C)(C)C)=O

Additional information on 2-(tert-butoxy)carbonyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid

Comprehensive Overview of 2-(tert-butoxy)carbonyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid (CAS No. 2385797-57-7)

2-(tert-butoxy)carbonyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid (CAS No. 2385797-57-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the tetrahydroisoquinoline family, a structural motif frequently encountered in bioactive molecules and drug discovery. The presence of both tert-butoxycarbonyl (Boc) and carboxylic acid functional groups makes it a versatile intermediate for peptide coupling, medicinal chemistry, and the development of novel therapeutic agents.

In recent years, the demand for Boc-protected intermediates like 2385797-57-7 has surged due to their critical role in the synthesis of small-molecule drugs and peptide-based therapeutics. Researchers are particularly interested in its application for constructing central nervous system (CNS) targeting compounds, given the tetrahydroisoquinoline scaffold's affinity for neurological receptors. The compound's 5-methoxy substitution further enhances its potential in modulating pharmacokinetic properties, such as metabolic stability and blood-brain barrier permeability.

The synthesis of 2-(tert-butoxy)carbonyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid typically involves multi-step organic reactions, including Boc protection, reductive amination, and carboxylation. Its purity and stability are crucial for downstream applications, prompting rigorous analytical validation via HPLC, NMR, and mass spectrometry. These quality control measures align with the pharmaceutical industry's growing emphasis on high-purity intermediates to ensure reproducible drug development outcomes.

From an industrial perspective, CAS No. 2385797-57-7 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to minimize environmental impact while maintaining yield efficiency. This aligns with global trends toward ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

Another emerging application of this compound lies in proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in targeted protein degradation. The tetrahydroisoquinoline core can serve as a linker or warhead component, enabling the design of bifunctional molecules for cancer therapy and neurodegenerative disease research. Such advancements have fueled its popularity in academic and industrial R&D pipelines.

For researchers sourcing 2-(tert-butoxy)carbonyl-5-methoxy-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid, key considerations include supplier reliability, batch-to-batch consistency, and regulatory documentation. The compound's stability under storage conditions (typically 2–8°C) and compatibility with common amide coupling reagents (e.g., HATU, EDCI) are frequently addressed in technical inquiries.

In summary, CAS No. 2385797-57-7 represents a high-value building block in modern drug discovery, bridging traditional medicinal chemistry with cutting-edge therapeutic modalities. Its structural features and functional versatility continue to inspire innovations across biopharmaceuticals, chemical biology, and material science, making it a compound of enduring relevance in scientific advancement.